Cas no 113486-67-2 (7H-1,2,4-Triazolo[3,4-b][1,3,4]thiadiazin-6-amine, 3-phenyl-)

7H-1,2,4-Triazolo[3,4-b][1,3,4]thiadiazin-6-amine, 3-phenyl- structure
113486-67-2 structure
Product Name:7H-1,2,4-Triazolo[3,4-b][1,3,4]thiadiazin-6-amine, 3-phenyl-
CAS No:113486-67-2
MF:C10H9N5S
MW:231.276959180832
CID:1201460
PubChem ID:14023201
Update Time:2025-04-20

7H-1,2,4-Triazolo[3,4-b][1,3,4]thiadiazin-6-amine, 3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 7H-1,2,4-Triazolo[3,4-b][1,3,4]thiadiazin-6-amine, 3-phenyl-
    • STK707982
    • AKOS005198451
    • 3-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-6-amine
    • 113486-67-2
    • Inchi: 1S/C10H9N5S/c11-8-6-16-10-13-12-9(15(10)14-8)7-4-2-1-3-5-7/h1-5H,6H2,(H2,11,14)
    • InChI Key: UGYIEDLFLWOBFA-UHFFFAOYSA-N
    • SMILES: S1CC(N)=NN2C1=NN=C2C1C=CC=CC=1

Computed Properties

  • Exact Mass: 231.05807
  • Monoisotopic Mass: 231.05786648g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 94.4Ų

Experimental Properties

  • PSA: 69.09
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